Cas no 1365807-92-6 (2,2-Difluoro-2-(2-methylphenyl)ethan-1-amine)

• Product Name: 2,2-Difluoro-2-(2-methylphenyl)ethan-1-amine
• CAS No: 1365807-92-6
• Molecular Formula: C₉H₁₁NF₂
• Molecular Weight: 171.187
• MDL: MFCD22124011
• CID: 2855053
• PubChem ID: 71651257

2,2-Difluoro-2-(2-methylphenyl)ethan-1-amine Properties

Names and Identifiers

• 2,2-Difluoro-2-(2-methylphenyl)ethan-1-amine
• AQWKAFXECSSGFS-UHFFFAOYSA-N
• CS-0069331
• Benzeneethanamine, beta,beta-difluoro-2-methyl-
• AKOS019069613
• 2,2-Difluoro-2-(2-methylphenyl)ethanamine
• EN300-299555
• 1365807-92-6
• 2,2-Difluoro-2-(o-tolyl)ethanamine

• MDL： MFCD22124011
• InChIKey： AQWKAFXECSSGFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11F2N/c1-7-4-2-3-5-8(7)9(10,11)6-12/h2-5H,6,12H2,1H3
• SMILES： Cc1ccccc1C(CN)(F)F

Computed Properties

• Exact Mass: 171.08595568g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.08595568g/mol
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 246.0±35.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 125.0±13.0 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes